Cas no 3725-31-3 ((E,E)-1,3,5,7-Octatetraene)

(E,E)-1,3,5,7-Octatetraene structure
(E,E)-1,3,5,7-Octatetraene structure
Product Name:(E,E)-1,3,5,7-Octatetraene
CAS No:3725-31-3
MF:C8H10
MW:106.165002346039
CID:2710423
PubChem ID:5463164
Update Time:2025-04-21

(E,E)-1,3,5,7-Octatetraene Chemical and Physical Properties

Names and Identifiers

    • (3E,5E)-octa-1,3,5,7-tetraene
    • trans-Octatetraene
    • AAR9LNJ92M
    • DTXSID301046565
    • 1,3,5,7-Octatetraene, (3E,5E)-
    • (3E,5E)-1,3,5,7-Octatetraene
    • octatetraene
    • 3725-31-3
    • UNII-AAR9LNJ92M
    • 1,3,5,7-Octatetraene, (E)-
    • (E)-CH2=CHCH=CHCH=CHCH=CH2
    • 1482-91-3
    • all-trans-1,3,5,7-Octatetraene
    • (E,E)-1,3,5,7-Octatetraene
    • 1,3,5,7-Octatetraene
    • Inchi: 1S/C8H10/c1-3-5-7-8-6-4-2/h3-8H,1-2H2/b7-5+,8-6+
    • InChI Key: VXQUABLSXKFKLO-KQQUZDAGSA-N
    • SMILES: C(=C/C=C)\C=C\C=C

Computed Properties

  • Exact Mass: 165.997
  • Monoisotopic Mass: 165.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.769
  • Boiling Point: 148.1°Cat760mmHg
  • Flash Point: 24.8°C
  • Refractive Index: 1.472
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